7-(1-Methyl-2-hydroxyethyl)guanine

Specification

• CAS No.: 1346603-33-5
• Molecular Formula: C8H11N5O2
• Molecular Weight: 209.209
• IUPAC Name: 2-amino-7-(1-hydroxypropan-2-yl)-1H-purin-6-one
• Standard InChI: InChI=1S/C8H11N5O2/c1-4(2-14)13-3-10-6-5(13)7(15)12-8(9)11-6/h3-4,14H,2H2,1H3,(H3,9,11,12,15)
• Standard InChI Key: NOXOALKZIYCNRV-UHFFFAOYSA-N
• SMILES: CC(CO)N1C=NC2=C1C(=O)NC(=N2)N

Introduction

7-(1-Methyl-2-hydroxyethyl)guanine is a significant DNA adduct formed through the reaction of guanine with various alkylating agents, particularly those derived from ethylene oxide, a known carcinogen. This compound belongs to the class of N7-alkylguanine adducts, characterized by the alkylation of the nitrogen atom at the N7 position of guanine. These adducts are crucial in the study of DNA damage and repair mechanisms due to their potential to cause mutations during DNA replication.

Synthesis and Formation

The synthesis of 7-(1-Methyl-2-hydroxyethyl)guanine can be achieved through several methods, primarily involving the reaction of guanine with alkylating agents like ethylene oxide. The process typically requires careful control of temperature and pH to optimize yield while minimizing side reactions.

Synthesis Methods

• Reaction with Alkylating Agents: This involves reacting guanine with ethylene oxide or similar compounds under controlled conditions.

• Use of Radiolabeled Precursors: Incorporating radiolabeled precursors can enhance detection sensitivity during analysis.

Biological Significance

7-(1-Methyl-2-hydroxyethyl)guanine plays a significant role in mutagenesis and carcinogenesis. Its formation in DNA can interfere with normal replication and repair processes, leading to genetic mutations. This compound is prevalent in both smokers and non-smokers, indicating its relevance in environmental and occupational health contexts.

Biological Implications

• DNA Damage: The compound can cause mutations during DNA replication.

• Carcinogenesis: It is associated with increased cancer risk due to its role in DNA damage.

• Environmental and Occupational Health: Its presence is relevant in assessing exposure to carcinogenic agents.

Research Applications

7-(1-Methyl-2-hydroxyethyl)guanine is used in scientific research to study DNA damage and repair mechanisms. It serves as a marker for exposure to alkylating agents and helps in understanding the biological effects of such exposures.

Research Findings

Research Area	Findings
DNA Damage	The compound is a significant marker for DNA alkylation and potential mutagenesis.
Carcinogenesis	It is associated with increased cancer risk due to its role in DNA damage and repair disruptions.
Environmental Health	Its presence in human DNA samples indicates exposure to carcinogenic agents like ethylene oxide.

Stable Isotope-Labeled Analogues

A stable isotope-labeled analogue of 7-(1-Methyl-2-hydroxyethyl)guanine, known as 7-(1-Methyl-2-hydroxyethyl)guanine-d7, is used in biochemical research. This compound incorporates deuterium, allowing for enhanced tracking in biochemical assays using techniques like NMR spectroscopy.

Applications of 7-(1-Methyl-2-hydroxyethyl)guanine-d7

• Biochemical Pathway Studies: It serves as a tracer in metabolic pathways.

• Pharmacological Research: Useful in studying drug interactions and metabolism.

• Environmental Monitoring: Can be used as a standard for detecting pollutants.